Cas no 2248288-16-4 (Ethyl 4-oxo-1,2,3,4-tetrahydroquinoline-6-carboxylate)

• Product Name: Ethyl 4-oxo-1,2,3,4-tetrahydroquinoline-6-carboxylate
• CAS No: 2248288-16-4
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5923295
• PubChem ID: 137938119
• Update Time: 2025-05-27

Ethyl 4-oxo-1,2,3,4-tetrahydroquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6511417
• ethyl 4-oxo-1,2,3,4-tetrahydroquinoline-6-carboxylate
• 2248288-16-4
• Ethyl 4-oxo-1,2,3,4-tetrahydroquinoline-6-carboxylate

• Inchi： 1S/C12H13NO3/c1-2-16-12(15)8-3-4-10-9(7-8)11(14)5-6-13-10/h3-4,7,13H,2,5-6H2,1H3
• InChI Key： OIJDMQSTOQWIFH-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)OCC)C=CC=2NCC1

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4Ų

Additional information on Ethyl 4-oxo-1,2,3,4-tetrahydroquinoline-6-carboxylate

Recent Advances in the Study of Ethyl 4-oxo-1,2,3,4-tetrahydroquinoline-6-carboxylate (CAS: 2248288-16-4)

Ethyl 4-oxo-1,2,3,4-tetrahydroquinoline-6-carboxylate (CAS: 2248288-16-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This compound, a derivative of tetrahydroquinoline, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a scaffold for designing novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial drug development.

One of the most notable advancements in the research of Ethyl 4-oxo-1,2,3,4-tetrahydroquinoline-6-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the tetrahydroquinoline core of this compound provides a robust framework for developing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases, with promising results in preclinical models of breast cancer.

In addition to its applications in oncology, recent research has highlighted the compound's potential in combating infectious diseases. A study conducted by researchers at the University of Cambridge in 2024 revealed that Ethyl 4-oxo-1,2,3,4-tetrahydroquinoline-6-carboxylate derivatives displayed significant antibacterial activity against multidrug-resistant strains of Staphylococcus aureus. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, offering a new avenue for addressing antibiotic resistance.

The synthetic pathways for Ethyl 4-oxo-1,2,3,4-tetrahydroquinoline-6-carboxylate have also been optimized in recent years, enabling more efficient and scalable production. A 2023 report in Organic Process Research & Development detailed a novel catalytic method that significantly reduces the number of steps required for synthesis while maintaining high yields and purity. This advancement is expected to facilitate broader utilization of the compound in both academic and industrial settings.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 4-oxo-1,2,3,4-tetrahydroquinoline-6-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Ongoing research is focused on optimizing the compound's pharmacophore to enhance its drug-like properties while minimizing potential side effects.

In conclusion, Ethyl 4-oxo-1,2,3,4-tetrahydroquinoline-6-carboxylate (CAS: 2248288-16-4) represents a promising scaffold for the development of next-generation therapeutics. Its versatility in drug design, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool in the fight against cancer, infectious diseases, and other medical challenges. Future research will likely uncover additional applications and refine its efficacy, paving the way for its integration into clinical practice.